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Introduction

N-(3-hydroxybutanoyl)-L-homoserine lactone (3-OH-C4-HSL) is a key signaling molecule in

bacterial quorum sensing (QS), a cell-to-cell communication process that allows bacteria to

coordinate gene expression in response to population density.[1][2] This regulation is pivotal for

various bacterial behaviors, including biofilm formation, virulence factor production, and

bioluminescence.[1][2] Understanding the genes regulated by 3-OH-C4-HSL is crucial for

developing novel antimicrobial strategies that disrupt QS pathways, offering a promising

alternative to traditional antibiotics. These application notes provide a comprehensive

experimental framework for identifying and quantifying genes regulated by 3-OH-C4-HSL.

Signaling Pathway Overview

In many Gram-negative bacteria, the 3-OH-C4-HSL signaling cascade is initiated by the

synthesis of the autoinducer by a LuxI-family synthase. As the bacterial population density

increases, the extracellular concentration of 3-OH-C4-HSL rises.[2][3] Upon reaching a

threshold concentration, 3-OH-C4-HSL diffuses back into the bacterial cells and binds to a

cognate LuxR-type transcriptional regulator.[2][3] This binding event typically induces a

conformational change in the LuxR protein, promoting its dimerization and subsequent binding
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to specific DNA sequences (lux boxes) in the promoter regions of target genes, thereby

activating or repressing their transcription.[3][4] In some bacteria, like Vibrio harveyi, the signal

is detected by a membrane-bound histidine kinase receptor such as LuxN.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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